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Compound of Interest

Compound Name: MK-0941

Cat. No.: B1677240 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the published findings on MK-0941, a glucokinase activator (GKA). We

will delve into the available data on its efficacy and safety, detail the experimental protocols of

its key clinical trial, and compare its performance with an alternative GKA, dorzagliatin.

MK-0941, developed by Merck, was a promising therapeutic candidate for type 2 diabetes. Its

mechanism of action centers on the allosteric activation of glucokinase (GK), a key enzyme in

glucose metabolism. However, its clinical development was halted due to a lack of sustained

efficacy and significant safety concerns. This guide aims to provide a clear, data-driven

overview of the findings related to MK-0941 to inform future research and development in this

area.

Clinical Findings: Efficacy and Safety of MK-0941
The primary evidence for the clinical performance of MK-0941 comes from a pivotal Phase II,

multicenter, randomized, double-blind, placebo-controlled study (NCT00767000). The study

evaluated the efficacy and safety of MK-0941 as an add-on therapy to insulin glargine in

patients with type 2 diabetes.

Efficacy Results
Initial results at 14 weeks showed a statistically significant improvement in glycemic control for

patients treated with MK-0941 compared to placebo.[1][2][3][4][5][6] All doses of MK-0941 led

to improvements in HbA1c and 2-hour postmeal glucose (PMG).[1][2][3][4][5][6] However, this
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promising initial response was not maintained. By week 30, the glycemic control had

deteriorated, indicating a lack of sustained efficacy.[1][2][3][4][5][6][7] Notably, there were no

significant effects on fasting plasma glucose (FPG) at any dose compared to placebo.[1][2][3]

[4][5][6]

Efficacy Endpoint MK-0941 (10-40 mg t.i.d.) Placebo

Change in HbA1c at Week 14

-0.8% (Maximal placebo-

adjusted least squares mean

change)[1][2][4][6][7]

Baseline A1C 9.0%[1][4][7]

Change in 2-h Postmeal

Glucose at Week 14

-37 mg/dL (-2 mmol/L)

(Maximal placebo-adjusted

least squares mean change)[1]

[2][4][6][7]

Change in Fasting Plasma

Glucose at Week 14

No significant difference from

placebo[1][2][3][4][6]

Sustained Efficacy at Week 30
Initial glycemic responses were

not sustained[1][2][3][4][5][6][7]

Safety and Tolerability
A significant factor in the discontinuation of MK-0941's development was its unfavorable safety

profile.[8][9] The clinical trial revealed several adverse events associated with the treatment.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://diabetesjournals.org/diabetes/article/74/8/1374/158182/Functional-and-Mechanistic-Explanation-for-the
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dorzagliatin
https://synapse.patsnap.com/article/what-is-dorzagliatin-used-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC3220852/
https://www.researchgate.net/publication/51714550_Effects_of_MK-0941_a_Novel_Glucokinase_Activator_on_Glycemic_Control_in_Insulin-Treated_Patients_With_Type_2_Diabetes
https://pubmed.ncbi.nlm.nih.gov/21994424/
https://books.rsc.org/books/edited-volume/1853/chapter/2286843/Glucokinase-Activators-in-Development
https://diabetesjournals.org/diabetes/article/74/8/1374/158182/Functional-and-Mechanistic-Explanation-for-the
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dorzagliatin
https://synapse.patsnap.com/article/what-is-dorzagliatin-used-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC3220852/
https://www.researchgate.net/publication/51714550_Effects_of_MK-0941_a_Novel_Glucokinase_Activator_on_Glycemic_Control_in_Insulin-Treated_Patients_With_Type_2_Diabetes
https://pubmed.ncbi.nlm.nih.gov/21994424/
https://diabetesjournals.org/diabetes/article/74/8/1374/158182/Functional-and-Mechanistic-Explanation-for-the
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dorzagliatin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3220852/
https://pubmed.ncbi.nlm.nih.gov/21994424/
https://books.rsc.org/books/edited-volume/1853/chapter/2286843/Glucokinase-Activators-in-Development
https://diabetesjournals.org/diabetes/article/74/8/1374/158182/Functional-and-Mechanistic-Explanation-for-the
https://pmc.ncbi.nlm.nih.gov/articles/PMC3220852/
https://books.rsc.org/books/edited-volume/1853/chapter/2286843/Glucokinase-Activators-in-Development
https://diabetesjournals.org/diabetes/article/74/8/1374/158182/Functional-and-Mechanistic-Explanation-for-the
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dorzagliatin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3220852/
https://pubmed.ncbi.nlm.nih.gov/21994424/
https://books.rsc.org/books/edited-volume/1853/chapter/2286843/Glucokinase-Activators-in-Development
https://diabetesjournals.org/diabetes/article/74/8/1374/158182/Functional-and-Mechanistic-Explanation-for-the
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dorzagliatin
https://synapse.patsnap.com/article/what-is-dorzagliatin-used-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC3220852/
https://pubmed.ncbi.nlm.nih.gov/21994424/
https://diabetesjournals.org/diabetes/article/74/8/1374/158182/Functional-and-Mechanistic-Explanation-for-the
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dorzagliatin
https://synapse.patsnap.com/article/what-is-dorzagliatin-used-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC3220852/
https://www.researchgate.net/publication/51714550_Effects_of_MK-0941_a_Novel_Glucokinase_Activator_on_Glycemic_Control_in_Insulin-Treated_Patients_With_Type_2_Diabetes
https://pubmed.ncbi.nlm.nih.gov/21994424/
https://books.rsc.org/books/edited-volume/1853/chapter/2286843/Glucokinase-Activators-in-Development
https://www.benchchem.com/product/b1677240?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9871194/
https://diabetesjournals.org/diabetes/article/74/8/1339/162900
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adverse Event MK-0941 Placebo

Hypoglycemia
Increased incidence[1][2][3][4]

[5][6][7]

Triglycerides
Significant increases[1][2][3][4]

[5][6][7]

Systolic Blood Pressure
Significant increases[1][2][3][4]

[5][6][7]

Diastolic Blood Pressure

Increased proportion of

patients meeting predefined

limits of change for increase[1]

[2][3][4][5][6][7]

Adverse Events (Low-dose

10mg t.i.d.)

80.7% of participants

experienced at least one

adverse event[9]

Experimental Protocols
Clinical Trial (NCT00767000)
The key clinical study for MK-0941 was a randomized, double-blind, placebo-controlled trial

with a 14-week dose-ranging phase followed by a 40-week treatment phase.[1][3][4][5][6]

Participants: 587 patients with type 2 diabetes who were on stable-dose insulin glargine, with

or without metformin (≥1,500 mg/day).[1][3][5][6]

Intervention: Patients were randomized to receive MK-0941 at doses of 10, 20, 30, or 40 mg,

or a matching placebo, administered three times daily (t.i.d.) before meals.[1][3][5][6]

Primary Efficacy Endpoint: The primary outcome measure was the change from baseline in

HbA1c at Week 14.[1][3][4][5][6]

Titration: During the initial 14-week phase, the dose was stable. In the subsequent 40-week

phase, patients could be uptitrated to a maximum of 40 mg t.i.d. as tolerated.[1][3][4][5][6]
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Screening & Randomization

Treatment Phase (54 Weeks)

Dose-Ranging Phase (14 Weeks)

Continuation Phase (40 Weeks)

Endpoints

Patient Screening
(T2D on Insulin Glargine)

Randomization (n=587)

MK-0941 10mg t.i.d. MK-0941 20mg t.i.d.MK-0941 30mg t.i.d. MK-0941 40mg t.i.d. Placebo t.i.d.

Dose Uptitration
(as tolerated to 40mg t.i.d.)

Primary Endpoint:
Change in HbA1c at Week 14

Secondary Endpoints:
2-h PMG, FPG, Safety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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